1-[3-(1,3-benzodioxol-5-yl)acryloyl]-4-methylpiperazine

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H18N2O3/c1-16-6-8-17(9-7-16)15(18)5-3-12-2-4-13-14(10-12)20-11-19-13/h2-5,10H,6-9,11H2,1H3/b5-3+
• InChI Key: RHWUBFJXGWSUKV-HWKANZROSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CN1CCN(CC1)C(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

1-[3-(1,3-benzodioxol-5-yl)acryloyl]-4-methylpiperazine, also known as BDDMP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BDDMP is a piperazine derivative that contains a benzodioxole ring, which gives it unique properties that make it useful in several scientific studies.

Scientific Research Applications

Antimicrobial Applications

The synthesis and polymerization of novel acrylate monomers, including those with similar structural motifs, have been investigated for their antimicrobial properties. These studies explore how the thermal behavior of polymers and the antimicrobial activity of synthesized compounds can contribute to the development of new antimicrobial materials. Notably, some compounds demonstrated moderate to good antibacterial and antifungal activities, showcasing the potential of such chemical structures in antimicrobial research (Saraei et al., 2016).

HIV-1 Inhibition

Research on the modification and structure-activity relationship of small molecule HIV-1 inhibitors has revealed the importance of the piperazine moiety and its substituents for antiviral activity. For instance, studies have found that the presence and configuration of the methyl group on the piperazine ring are crucial for enhancing the activity against HIV-1 infection. This highlights the role of piperazine derivatives in the development of HIV-1 inhibitors (Wang et al., 2005).

Polymer Science

The controlled radical polymerization of acrylamides containing amino acid moieties, such as N-acryloyl-l-phenylalanine methyl ester, showcases another application area. This process, facilitated by reversible addition−fragmentation chain transfer (RAFT) polymerization, demonstrates the utility of acrylamide derivatives in synthesizing polymers with controlled molecular weight, low polydispersity, and enhanced isotacticity. Such advancements in polymer science can lead to materials with specific physical properties and functionalities (Mori et al., 2005).